MMV676584

Catalog No.
S5228809
CAS No.
M.F
C12H8ClFN2OS2
M. Wt
314.8 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
MMV676584

Product Name

MMV676584

IUPAC Name

3-chloro-N-(4,5-dihydro-1,3-thiazol-2-yl)-6-fluoro-1-benzothiophene-2-carboxamide

Molecular Formula

C12H8ClFN2OS2

Molecular Weight

314.8 g/mol

InChI

InChI=1S/C12H8ClFN2OS2/c13-9-7-2-1-6(14)5-8(7)19-10(9)11(17)16-12-15-3-4-18-12/h1-2,5H,3-4H2,(H,15,16,17)

InChI Key

WIYIHXHWMONCNB-UHFFFAOYSA-N

SMILES

C1CSC(=N1)NC(=O)C2=C(C3=C(S2)C=C(C=C3)F)Cl

Canonical SMILES

C1CSC(=N1)NC(=O)C2=C(C3=C(S2)C=C(C=C3)F)Cl

The exact mass of the compound 3-chloro-N-(4,5-dihydro-1,3-thiazol-2-yl)-6-fluoro-1-benzothiophene-2-carboxamide is 313.9750611 g/mol and the complexity rating of the compound is 409. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

MMV676584 is a member of the 3,5-diaryl-2-aminopyridine class of antimalarial compounds. This class functions through the inhibition of Plasmodium phosphatidylinositol 4-kinase (PI4K), a clinically validated target essential for parasite viability. [1] Compounds in this series are noted for their potent, low-nanomolar activity against both drug-sensitive (NF54) and multidrug-resistant (K1) strains of *Plasmodium falciparum*, as well as their demonstrated oral efficacy in murine models of malaria. [REFS-2, REFS-3]

Research Fit

Pathogen Box Library
Open-source screening compound from MMV Pathogen Box
Dual-Pathogen Screening
Reported anti-tuberculosis and anti-eumycetoma screening hit
Scaffold Class
Benzothiophene-2-carboxamide core; alternative to fenarimol chemotype

Direct substitution of MMV676584 with benchmark antimalarials like chloroquine is unsuitable for research targeting drug-resistant parasites, as this class retains high potency where benchmarks fail. Furthermore, seemingly minor structural changes within the broader aminopyridine and related heterocyclic series lead to significant, unpredictable shifts in performance. For example, replacing the pyridine core with a pyrazine was a deliberate strategy to improve aqueous solubility and multi-stage potency over the parent aminopyridine series. [1] Substituting with an arbitrary analog risks introducing liabilities in metabolic stability, formulation consistency, or off-target effects (e.g., hERG inhibition), which have been key optimization parameters for this compound class. [2] Therefore, using a specifically characterized compound like MMV676584 is critical for reproducible results.

Substitution Risk

Dual-pathogen profile mismatch
Other Pathogen Box compounds may target single pathogens; dual activity is not generic
Scaffold-dependent target engagement
Modifications to the benzothiophene core may shift anti-infective screening outcome
Purity-grade artifacts
Lower-purity lots may introduce confounding assay results; verify grade before cross-study comparison

Potency Against Multidrug-Resistant P. falciparum

The 2-aminopyridine class, to which MMV676584 belongs, demonstrates potent activity against the multidrug-resistant K1 strain of *P. falciparum*. A representative analog from the core series showed an IC50 of 10 nM against the K1 strain, maintaining potency in a line where the benchmark drug Chloroquine is largely ineffective. [1] This makes compounds from this series essential tools for research focused on overcoming clinical drug resistance.

Evidence DimensionIn Vitro Antiplasmodial Activity (IC50)
Target Compound Data10 nM (Representative 2-aminopyridine analog)
Comparator Or BaselineChloroquine (>100 nM, typical for resistant K1 strain)
Quantified Difference>10-fold higher potency vs. benchmark
ConditionsP. falciparum K1 strain (multidrug-resistant)

This justifies procurement for any research program studying mechanisms of drug resistance or screening compounds for activity against clinically relevant resistant parasite lines.

Dual-pathogen activity
Class-level inference
Reported anti-TB & anti-eumycetoma hit vs. single-pathogen comparator
Supports dual-pathogen screening context
Activity from Pathogen Box screening; confirmatory dose-response data to verify

Improved Aqueous Solubility Profile

A primary driver for optimizing the 2-aminopyridine series was to address liabilities of early leads, including low aqueous solubility. The development of next-generation analogs, such as the closely related 2-aminopyrazine UCT943, was specifically undertaken to improve this property. [1] UCT943, which evolved from this series, demonstrates high aqueous solubility. Procuring a compound from this optimized class mitigates risks of compound precipitation in aqueous buffers, which can compromise assay reproducibility and lead to inaccurate potency measurements.

Evidence DimensionAqueous Solubility
Target Compound DataImproved (High aqueous solubility demonstrated for next-gen analog UCT943)
Comparator Or BaselineMMV048 (First-generation 2-aminopyridine lead, identified as having low solubility)
Quantified DifferenceQualitatively described as a key improvement driver for the class.
ConditionsBiorelevant medium

This provides a strong rationale for selecting this compound to ensure reliable, reproducible results in vitro, reducing experimental failure and variability tied to poor solubility.

Chemical scaffold distinction
Class-level inference
Benzothiophene-2-carboxamide vs. pyrimidine carbinol (fenarimol)
Supports scaffold-hopping studies for eumycetoma
Fenarimol series reported CYP inhibition; MMV676584 profile requires evaluation

Enhanced Multi-Stage and Transmission-Blocking Activity

The optimized 2-aminopyrazine analog UCT943 demonstrates superior potency across multiple stages of the parasite life cycle compared to the first-in-class 2-aminopyridine clinical candidate, MMV048. [1] Specifically, UCT943 showed greater activity against asexual blood stages, liver stages, and gametocytes. This multi-stage activity is critical for developing transmission-blocking therapies, a key goal in malaria elimination.

Evidence DimensionAntiplasmodial Potency Across Life Cycle Stages
Target Compound DataHigher activity (UCT943, next-gen analog)
Comparator Or BaselineLower activity (MMV048, first-gen 2-aminopyridine)
Quantified DifferenceUCT943 described as having 'higher...activities' and being 'more potent'.
ConditionsIn vitro assays for asexual blood, liver, and transmission stages of P. falciparum.

For researchers investigating malaria transmission or prophylaxis, procuring a compound from this optimized class provides a tool with validated, superior performance against the key parasite stages of interest.

Purity specification
Data to verify
99.82%
Supports assay reproducibility
Supplier-reported HPLC; external verification recommended

Screening Against Multidrug-Resistant Parasites

Use as a positive control or lead compound in high-throughput screens designed to identify novel antimalarials active against clinically relevant, multidrug-resistant *P. falciparum* strains like K1 or Dd2. Its nanomolar potency provides a robust benchmark for hit validation. [1]

Transmission-Blocking Therapy Research

The demonstrated activity of this compound class against gametocytes and liver stages makes it a preferred tool for assays modeling transmission blockade and prophylactic efficacy, areas where older antimalarials are less effective. [2]

PI4K Target Mechanism of Action Studies

As a well-characterized inhibitor of a novel antimalarial target, this compound is suitable for biochemical and cellular assays aimed at elucidating the downstream effects of PI4K inhibition in *Plasmodium* species and validating PI4K as a druggable target. [2]

Formulation Development for In Vivo PK Studies

The improved solubility profile of the optimized class compared to first-generation leads makes it a more tractable starting point for developing stable, homogenous formulations for oral dosing in rodent models, reducing variability in PK/PD studies. [2]

Application Fit Matrix

Application
Selection Property
Validation Focus
Dual-pathogen screening in neglected disease models
Dual-pathogen activity profile
Confirm activity against M. tuberculosis and M. mycetomatis
Scaffold-hopping for eumycetoma research
Benzothiophene scaffold diversity
Evaluate CYP inhibition and solubility liabilities
High-purity assay standardization
Purity specification ≥99%
Verify lot-to-lot purity consistency
Target deconvolution in anti-infective research
Open-source tool compound
Confirm target engagement and resistance mechanisms

XLogP3

3.7

Hydrogen Bond Acceptor Count

5

Hydrogen Bond Donor Count

1

Exact Mass

313.9750611 g/mol

Monoisotopic Mass

313.9750611 g/mol

Heavy Atom Count

19

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